4-chloro-N-(2-morpholin-4-ylethylcarbamoyl)benzamide

• IUPAC Name: 4-chloro-N-(2-morpholin-4-ylethylcarbamoyl)benzamide
• InChI: InChI=1S/C14H18ClN3O3/c15-12-3-1-11(2-4-12)13(19)17-14(20)16-5-6-18-7-9-21-10-8-18/h1-4H,5-10H2,(H2,16,17,19,20)
• InChI Key: WJEAVQXTKDAVNX-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCNC(=O)NC(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C14H18ClN3O3
• Molecular Weight: 311.76 g/mol

Description

4-chloro-N-(2-morpholin-4-ylethylcarbamoyl)benzamide is an organic compound belonging to the class of 4-halobenzoic acids and derivatives. These compounds are characterized by the presence of a halogen atom at the 4-position of the benzene ring. This compound is known for its diverse applications in various scientific fields, including chemistry, biology, and medicine .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-chloro-N-(2-morpholin-4-ylethylcarbamoyl)benzamide typically involves the reaction of 4-chlorobenzoic acid with 2-(morpholin-4-yl)ethylamine. The reaction is carried out under controlled conditions, often using a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) to facilitate the formation of the amide bond. The reaction mixture is usually stirred at room temperature for several hours, followed by purification through recrystallization or chromatography .

Industrial Production Methods

In an industrial setting, the production of 4-chloro-N-(2-morpholin-4-ylethylcarbamoyl)benzamide may involve large-scale synthesis using automated reactors. The process includes precise control of reaction parameters such as temperature, pressure, and pH to ensure high yield and purity. The final product is typically obtained through crystallization and subsequent drying .

Chemical Reactions Analysis

Types of Reactions

4-chloro-N-(2-morpholin-4-ylethylcarbamoyl)benzamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The chlorine atom in the benzene ring can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide or other nucleophiles in a polar solvent.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted benzamides.

Scientific Research Applications

4-chloro-N-(2-morpholin-4-ylethylcarbamoyl)benzamide has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Employed in the study of enzyme inhibition and protein-ligand interactions.

Medicine: Investigated for its potential therapeutic effects, particularly as an antidepressant due to its role as a reversible inhibitor of monoamine oxidase A (MAO-A).

Industry: Utilized in the development of pharmaceuticals and agrochemicals.

Mechanism of Action

The primary mechanism of action of 4-chloro-N-(2-morpholin-4-ylethylcarbamoyl)benzamide involves the selective, reversible inhibition of monoamine oxidase A (MAO-A). This inhibition leads to a decrease in the metabolism and destruction of monoamines in neurotransmitters, resulting in an increase in monoamines and alleviation of depressive symptoms. The compound targets the MAO-A enzyme and modulates the pathways involved in neurotransmitter regulation .

Comparison with Similar Compounds

Similar Compounds

• 4-chloro-N-(2-morpholin-4-yl)ethylbenzamide
• 4-chloro-N-(2-phenylethylcarbamoyl)benzamide
• 4-chloro-N-(2-piperidin-4-ylethylcarbamoyl)benzamide

Uniqueness

4-chloro-N-(2-morpholin-4-ylethylcarbamoyl)benzamide is unique due to its specific structural features, such as the presence of a morpholine ring and a chloro-substituted benzamide moiety. These structural elements contribute to its distinct pharmacological properties, particularly its selective inhibition of MAO-A, which sets it apart from other similar compounds .